Cas no 74094-61-4 (1,3-Dioxolane,2-heptyl-4-methyl-)

1,3-Dioxolane,2-heptyl-4-methyl- structure
74094-61-4 structure
Product Name:1,3-Dioxolane,2-heptyl-4-methyl-
CAS No:74094-61-4
MF:C11H22O2
MW:186.291183948517
CID:568128
PubChem ID:560109
Update Time:2025-04-19

1,3-Dioxolane,2-heptyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane,2-heptyl-4-methyl-
    • 2-Heptyl-4-methyl-1,3-dioxolane
    • Octanal propyleneglycol acetal
    • SCHEMBL3505696
    • PTJICCHLTNPHDB-UHFFFAOYSA-N
    • (+/-)-OCTANAL PROPYLENEGLYCOL ACETAL
    • 74094-61-4
    • Q27283633
    • UNII-M8I6861388
    • CHEBI:179386
    • 2-Heptyl-4-methyl-1,3-dioxolane #
    • M8I6861388
    • EINECS 277-712-5
    • OCTANAL PROPYLENEGLYCOL ACETAL [FHFI]
    • FEMA NO. 4383
    • octanal propylene glycol acetal
    • NS00058993
    • OCTANAL PROPYLENEGLYCOL ACETAL, (+/-)-
    • DTXSID80868281
    • 1,3-Dioxolane, 2-heptyl-4-methyl-
    • DB-314079
    • DTXCID00816406
    • Inchi: 1S/C11H22O2/c1-3-4-5-6-7-8-11-12-9-10(2)13-11/h10-11H,3-9H2,1-2H3
    • InChI Key: PTJICCHLTNPHDB-UHFFFAOYSA-N
    • SMILES: O1C(C)COC1CCCCCCC

Computed Properties

  • Exact Mass: 186.161979940g/mol
  • Monoisotopic Mass: 186.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.883
  • Boiling Point: 224.4°C at 760 mmHg
  • Flash Point: 84°C
  • Refractive Index: 1.427
  • FEMA: 4383 | OCTANAL PROPYLENEGLYCOL ACETAL
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